Cas no 2751704-18-2 (1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol)

• Product Name: 1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol
• CAS No: 2751704-18-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6305242
• PubChem ID: 165660193
• Update Time: 2025-05-24

1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol
• 2751704-18-2
• EN300-37339095

• Inchi： 1S/C11H14O2/c1-2-11-10-4-3-9(12)7-8(10)5-6-13-11/h3-4,7,11-12H,2,5-6H2,1H3
• InChI Key： IMZDHFLRADUSQW-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1CC)O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol

Professional Introduction to Compound with CAS No. 2751704-18-2 and Product Name: 1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol

The compound with the CAS number 2751704-18-2 and the product name 1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol represents a significant area of interest in the field of chemical and pharmaceutical research. This heterocyclic compound, belonging to the benzopyran class, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The benzopyran scaffold is well-known for its presence in various bioactive natural products and pharmaceuticals, making it a valuable scaffold for drug discovery.

1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol exhibits a structural framework that is conducive to biological interactions, which has prompted extensive investigation into its pharmacological properties. The presence of the hydroxyl group at the 6-position and the ethyl substituent at the 1-position contributes to its chemical reactivity and potential biological activity. This compound has been studied for its role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol and biological targets. These studies have highlighted its potential as a lead compound in the development of novel therapeutic agents. For instance, research has indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. The ability to modulate these pathways makes it a promising candidate for further development.

The synthesis of 1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol has been optimized through various synthetic routes, leveraging modern techniques in organic chemistry. The synthesis typically involves cyclization reactions followed by functional group modifications to introduce the desired substituents. These synthetic strategies have been refined to ensure high yields and purity, which are crucial for subsequent pharmacological evaluations.

In vitro studies have provided preliminary insights into the biological activity of 1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol. These studies have focused on evaluating its interaction with target proteins and enzymes, as well as its potential effects on cell lines relevant to specific diseases. The compound has shown promise in inhibiting certain kinases and other enzymes that are overexpressed in pathological conditions such as cancer. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neuropharmacology.

The pharmacokinetic properties of 1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol are also under investigation to assess its suitability for therapeutic use. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in determining drug efficacy and safety. Preliminary data indicate that the compound exhibits reasonable bioavailability and metabolic stability, suggesting that it could be developed into a viable therapeutic agent.

One of the most exciting aspects of 1-ethyl-3,4-dihydro-1H-2-benzopyran-6-ol is its potential as a scaffold for structure-based drug design. By modifying various substituents on the benzopyran core, researchers can fine-tune the pharmacological properties of the compound to enhance its activity against specific targets. This approach has led to the discovery of several novel analogs with improved potency and selectivity.

The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like 1-(ethyl)-3-(4-hydroxyphenyl)-4-(hydroxymethyl)pyran, where modifications can be rapidly tested against large libraries of biological targets. This synergy between computational methods and experimental validation has been instrumental in identifying promising candidates for further development.

Future directions in the study of 1-(ethyl)-3-(4-hydroxyphenyl)-4-(hydroxymethyl)pyran include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, preclinical studies will be essential to evaluate its safety profile and efficacy in animal models before human clinical trials can be initiated.

The versatility of the benzopyran scaffold makes (±)-Ethyl 3-hydroxy-a-tetrahydropyranophenylmethanol a compelling subject for further research. Its ability to engage with multiple biological pathways suggests that it could be developed into a multi-target drug with broad therapeutic applications. As research continues to uncover new biological functions and mechanisms, compounds like this are poised to play a significant role in addressing complex diseases.

In conclusion,(±)-Ethyl 3-hydroxy-a-tetrahydropyranophenylmethanol, with CAS number 27517041822, represents a promising area of investigation in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. With continued research efforts focused on optimizing its synthesis, understanding its pharmacological properties, and exploring new applications,(±)-Ethyl 3-hydroxy-a-tetrahydropyranophenylmethanol holds significant promise for contributing to advancements in healthcare.